Cas no 1804707-20-7 (2-(Difluoromethyl)-3-fluoropyridine-4-sulfonamide)

• Product Name: 2-(Difluoromethyl)-3-fluoropyridine-4-sulfonamide
• CAS No: 1804707-20-7
• MF: C₆H₅F₃N₂O₂S
• MW: 226.176310300827
• CID: 4921664
• Update Time: 2025-06-29

2-(Difluoromethyl)-3-fluoropyridine-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3-fluoropyridine-4-sulfonamide

• Inchi： 1S/C6H5F3N2O2S/c7-4-3(14(10,12)13)1-2-11-5(4)6(8)9/h1-2,6H,(H2,10,12,13)
• InChI Key： OOUPRIXWMNDTJG-UHFFFAOYSA-N
• SMILES： S(C1C=CN=C(C(F)F)C=1F)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 290
• XLogP3: 0.2
• Topological Polar Surface Area: 81.4

Additional information on 2-(Difluoromethyl)-3-fluoropyridine-4-sulfonamide

Introduction to 2-(Difluoromethyl)-3-fluoropyridine-4-sulfonamide (CAS No. 1804707-20-7)

2-(Difluoromethyl)-3-fluoropyridine-4-sulfonamide, identified by the Chemical Abstracts Service Number (CAS No.) 1804707-20-7, is a fluorinated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of sulfonamides, which are well-documented for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The structural features of this molecule, particularly the presence of both difluoromethyl and fluoropyridine moieties, contribute to its unique chemical properties and potential therapeutic applications.

The difluoromethyl group is a key structural element that enhances the metabolic stability and lipophilicity of the compound, making it an attractive scaffold for drug design. This modification is particularly valuable in medicinal chemistry as it can improve pharmacokinetic profiles, such as oral bioavailability and half-life. Additionally, the fluoropyridine ring introduces electronic and steric effects that can modulate binding interactions with biological targets, thereby influencing the compound's efficacy and selectivity.

The sulfonamide moiety at the 4-position of the pyridine ring further contributes to the compound's biological activity by forming hydrogen bonds with polar residues in protein targets. Sulfonamides are known for their ability to interact with enzymes and receptors, making them effective in inhibiting various metabolic pathways. The combination of these structural elements in 2-(Difluoromethyl)-3-fluoropyridine-4-sulfonamide suggests a multifaceted approach to drug discovery, where both modularity and specificity are critical.

Recent advancements in computational chemistry and structure-based drug design have enabled researchers to explore the potential of this compound more effectively. Molecular modeling studies have shown that the fluorinated pyridine ring can engage in favorable interactions with heme-binding proteins, which are implicated in various diseases such as cancer and inflammation. This insight has prompted further investigation into its role as a lead compound for developing novel therapeutics.

In the realm of oncology, fluorinated pyridines have been extensively studied for their ability to enhance drug potency and target specificity. The presence of fluorine atoms can improve binding affinity by increasing electron density and reducing rotational freedom around certain bonds. Additionally, the difluoromethyl group has been shown to enhance metabolic stability by resisting oxidative degradation, a common challenge in drug development.

One of the most compelling aspects of 2-(Difluoromethyl)-3-fluoropyridine-4-sulfonamide is its potential as a scaffold for next-generation kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with cancerous growths. By leveraging the structural features of this compound, researchers aim to develop inhibitors that can selectively target aberrant kinases without affecting normal cellular processes.

Furthermore, the sulfonamide group provides a handle for further derivatization, allowing chemists to fine-tune pharmacological properties such as solubility and binding affinity. This flexibility makes 2-(Difluoromethyl)-3-fluoropyridine-4-sulfonamide a valuable starting point for generating libraries of compounds that can be screened for biological activity. High-throughput screening (HTS) techniques combined with machine learning algorithms have accelerated this process by enabling rapid identification of promising candidates.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include fluorination reactions to introduce the fluoropyridine moiety, followed by sulfonylation to attach the sulfonamide group. Advances in synthetic methodologies have made it possible to perform these reactions under mild conditions, reducing waste generation and improving sustainability.

In conclusion, 2-(Difluoromethyl)-3-fluoropyridine-4-sulfonamide (CAS No. 1804707-20-7) represents a promising candidate for further development in pharmaceutical research. Its unique structural features offer opportunities for designing drugs with enhanced efficacy and selectivity against various diseases. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in addressing unmet medical needs.